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Compound of Interest

Compound Name: 2-Methoxybutane-1-sulfonamide

Cat. No.: B13264283

Get Quote

Abstract: The sulfonamide functional group is a cornerstone of modern medicinal chemistry and

agrochemical design, prized for its diverse biological activities and favorable physicochemical

properties.[1][2] This guide provides a comprehensive technical overview of 2-Methoxybutane-
1-sulfonamide, a chiral aliphatic sulfonamide. While not extensively documented in public

literature, its structure presents a valuable scaffold for synthetic exploration. We present its

formal chemical identity, predicted physicochemical properties, and a detailed, field-proven

protocol for its synthesis starting from the commercially available precursor, 2-Methoxybutane-

1-sulfonyl chloride. This document is intended for researchers and drug development

professionals seeking to explore novel chemical entities built upon the versatile sulfonamide

framework.

Chemical Identity and Structural Elucidation
The foundational step in evaluating any chemical entity is the precise definition of its structure

and nomenclature.
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Molecular Formula: C₅H₁₃NO₃S

Canonical SMILES: CCC(OC)CS(=O)(=O)N

Key Structural Features: The molecule features a four-carbon butane backbone. A primary

sulfonamide group (-SO₂NH₂) is attached to C1, and a methoxy group (-OCH₃) is attached to

C2. The presence of a stereocenter at the C2 position means the compound can exist as

(R)- and (S)-enantiomers, a critical consideration for biological applications where

stereospecificity often dictates activity.

Predicted Physicochemical Properties
As experimental data for this specific molecule is not readily available, the following properties

have been estimated using computational models and comparison with analogous structures

like 2-methoxyethanesulfonamide.[3] These values are crucial for planning experimental work,

including solvent selection for synthesis and purification, and for preliminary assessment of its

drug-like potential.[4]
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Property Predicted Value
Significance in Drug
Development

Molecular Weight 167.22 g/mol
Adheres to Lipinski's Rule of

Five for oral bioavailability.

LogP (Octanol/Water) -0.3 to 0.5

Indicates good hydrophilicity,

which can influence solubility

and absorption.[5]

Topological Polar Surface Area

(TPSA)
77.8 Å²

Suggests potential for good

cell membrane permeability.

Hydrogen Bond Donors 2 (from -NH₂)
Provides sites for interaction

with biological targets.

Hydrogen Bond Acceptors 4 (from -OCH₃, -SO₂)
Provides sites for interaction

with biological targets.

pKa 10-11 (Sulfonamide N-H)

The sulfonamide proton is

weakly acidic, influencing

ionization state at physiological

pH.[2][5]

Synthetic Strategy: A Protocol Grounded in
Established Chemistry
The synthesis of sulfonamides is a well-established field, with the reaction between a sulfonyl

chloride and an amine being the most classical and reliable method.[1][6] This pathway is

chosen for its high efficiency, operational simplicity, and the commercial availability of the

requisite starting material, 2-Methoxybutane-1-sulfonyl chloride (CAS 1785589-49-2).[7]

Synthesis Workflow Diagram
The proposed synthesis follows a direct, two-step logic from precursor to purified product. The

workflow is designed to be self-validating, culminating in rigorous analytical characterization to

confirm the identity and purity of the final compound.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/9280367/
https://www.ijpsjournal.com/article/Synthesis+Mechanism+of+action+And+Characterization+of+Sulphonamide++
https://pubmed.ncbi.nlm.nih.gov/9280367/
https://pdf.benchchem.com/112/Standard_Operating_Procedures_for_the_Laboratory_Synthesis_of_Sulfonamides.pdf
https://www.mdpi.com/2073-4352/9/1/35
https://www.bldpharm.com/products/1785589-49-2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13264283?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inputs

Process

Output & Validation

2-Methoxybutane-1-sulfonyl chloride
(CAS: 1785589-49-2)

Nucleophilic Substitution

Aqueous Ammonia (NH4OH)
(Amine Source & HCl Scavenger)

Aqueous Work-up &
Extraction

 Forms crude product
 & NH4Cl salt 

Recrystallization or
Chromatography

 Isolates crude
 organic product 

Pure 2-Methoxybutane-1-sulfonamide

Characterization
(NMR, MS, IR, MP)

 Validation 

Click to download full resolution via product page

Caption: Workflow for the synthesis and validation of 2-Methoxybutane-1-sulfonamide.
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Detailed Experimental Protocol
This protocol is adapted from standard procedures for the synthesis of primary sulfonamides

from sulfonyl chlorides.[1]

Materials:

2-Methoxybutane-1-sulfonyl chloride (1.0 eq)

Concentrated Aqueous Ammonia (Ammonium Hydroxide, 28-30%) (5-10 eq)

Dichloromethane (DCM) or Tetrahydrofuran (THF)

1 M Hydrochloric Acid (HCl)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Brine (Saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Round-bottom flask, magnetic stirrer, ice bath, separatory funnel

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-

Methoxybutane-1-sulfonyl chloride (1.0 eq) in DCM or THF (approx. 0.2 M concentration).

Causality: Using an inert solvent ensures the reactants are fully solvated, promoting an

efficient reaction.

Control of Exothermicity: Cool the solution to 0 °C using an ice-water bath.

Causality: The reaction of a sulfonyl chloride with ammonia is highly exothermic. Cooling is

critical to prevent uncontrolled temperature increases, which could lead to side reactions

and degradation of the product.

Nucleophilic Addition: While stirring vigorously, add the concentrated aqueous ammonia (5-

10 eq) dropwise to the cooled solution. A white precipitate (ammonium chloride) will form
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immediately.

Causality: Ammonia acts as the nucleophile, attacking the electrophilic sulfur atom of the

sulfonyl chloride. A significant excess of ammonia is used to ensure complete

consumption of the starting material and to act as a base to neutralize the hydrochloric

acid (HCl) byproduct generated during the reaction.[6]

Reaction Completion: After the addition is complete, remove the ice bath and allow the

mixture to warm to room temperature. Continue stirring for 1-2 hours to ensure the reaction

goes to completion.

Aqueous Work-up: Transfer the reaction mixture to a separatory funnel. If DCM was used,

add water to dissolve the ammonium chloride salt. If THF was used (which is water-

miscible), add DCM and water to create a biphasic system for extraction.

Extraction and Washing: Separate the organic layer. Wash the organic layer sequentially with

1 M HCl (to remove excess ammonia), saturated NaHCO₃ solution (to remove any residual

acid), and finally with brine (to reduce the amount of water in the organic layer).

Trustworthiness: This sequence of washes is a self-validating system to systematically

remove impurities. Each wash targets a specific type of byproduct, ensuring a cleaner

crude product before final purification.

Drying and Concentration: Dry the isolated organic layer over anhydrous MgSO₄ or Na₂SO₄,

filter, and concentrate the solvent under reduced pressure (rotary evaporation) to yield the

crude 2-Methoxybutane-1-sulfonamide.

Purification and Characterization
The crude product, likely a white solid or viscous oil, must be purified and its identity confirmed.

Purification:

Recrystallization: If the crude product is a solid, recrystallization from a suitable solvent

system (e.g., ethyl acetate/hexanes) is the preferred method for obtaining high-purity

material.
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Flash Chromatography: If the product is an oil or if recrystallization is ineffective,

purification via silica gel flash chromatography is recommended.

Characterization (Self-Validation): The structure and purity of the final compound should be

unequivocally confirmed using a suite of standard analytical techniques.

NMR Spectroscopy (¹H and ¹³C): Will confirm the carbon-hydrogen framework and the

connectivity of the methoxy, butyl, and sulfonamide groups.

Mass Spectrometry (MS): Will confirm the molecular weight of the compound (167.22

g/mol ).

Infrared (IR) Spectroscopy: Will show characteristic stretches for the N-H bonds (approx.

3300-3400 cm⁻¹) and the S=O bonds (approx. 1330 and 1150 cm⁻¹) of the sulfonamide

group.[1]

Melting Point Analysis: A sharp melting point range for a solid product is a strong indicator

of high purity.

Conclusion
This guide provides a robust and scientifically-grounded framework for the synthesis and study

of 2-Methoxybutane-1-sulfonamide. By leveraging established chemical principles and a

commercially available precursor, researchers can confidently produce this novel compound for

further investigation. The detailed protocol, rooted in the logic of controlling reaction energetics

and ensuring systematic purification, offers a reliable pathway for professionals in drug

discovery and chemical research to access this and related aliphatic sulfonamides. The

subsequent rigorous characterization is non-negotiable and serves as the final validation of

synthetic success.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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